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Abstract
2-Ethyl-3-hydroxyhexanal, a key organic intermediate, holds a pivotal position in the

synthesis of a range of commercially significant chemicals. While its direct industrial

applications are limited, its role as a precursor, primarily in the production of 2-ethylhexanol and

2-ethylhexanoic acid, is indispensable. This technical guide delineates the industrial importance

of 2-Ethyl-3-hydroxyhexanal, detailing its synthesis, physical and chemical properties, and

the extensive applications of its derivatives. Experimental protocols for its formation and

subsequent conversion are provided, alongside a visual representation of its synthetic pathway

and industrial workflow.

Introduction
2-Ethyl-3-hydroxyhexanal, also known as butyraldol, is an eight-carbon branched-chain

aldehyde and alcohol.[1] Its molecular structure, featuring both a hydroxyl and a carbonyl

group, makes it a reactive and versatile intermediate in organic synthesis.[1] The primary route

to its industrial production is the base-catalyzed aldol condensation of n-butyraldehyde.[2][3]

While some sources suggest potential use in the flavor and fragrance industry due to its

characteristic odor, its predominant industrial significance lies in its role as a transient

intermediate that is further processed to produce valuable downstream products.
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Physicochemical and Toxicological Data
A comprehensive understanding of the physical, chemical, and safety properties of 2-Ethyl-3-
hydroxyhexanal is crucial for its handling and application in industrial settings. The following

tables summarize key quantitative data.

Table 1: Physical and Chemical Properties of 2-Ethyl-3-
hydroxyhexanal

Property Value Reference

Molecular Formula C₈H₁₆O₂ [1][4]

Molecular Weight 144.21 g/mol [4]

CAS Number 496-03-7 [1][4]

Appearance Colorless to pale yellow liquid [1]

Odor Distinctive [1]

Density 0.923 g/cm³ [5]

Boiling Point 216.9 °C at 760 mmHg [5]

Flash Point 86.7 °C [5]

Refractive Index 1.435 [5]

Vapor Pressure 0.0294 mmHg at 25 °C [5]

pKa 14.56 ± 0.20 (Predicted) [6]

Table 2: Predicted Spectral Data for 2-Ethyl-3-
hydroxyhexanal
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Spectroscopy Expected Peaks

IR (Infrared)

- Broad peak around 3400 cm⁻¹ (O-H stretch)-

Sharp peak around 1720 cm⁻¹ (C=O stretch of

aldehyde)- Peaks around 2960-2850 cm⁻¹ (C-H

stretch)

¹H-NMR (Proton NMR)

- Signal around 9.5-9.7 ppm (aldehyde proton)-

Multiplet around 3.5-4.0 ppm (proton on the

carbon with the hydroxyl group)- Various signals

in the 0.8-2.0 ppm range (aliphatic protons)

¹³C-NMR (Carbon NMR)

- Signal around 200-205 ppm (aldehyde

carbonyl carbon)- Signal around 65-75 ppm

(carbon attached to the hydroxyl group)- Various

signals in the 10-50 ppm range (aliphatic

carbons)

Mass Spectrometry - Molecular ion peak (M+) at m/z = 144

Table 3: Safety and Handling Information
Hazard Description

Precautionary
Measures

Reference

Health Hazards
May cause skin and

eye irritation.

Avoid contact with

skin and eyes. Use

personal protective

equipment. Ensure

adequate ventilation.

Flammability
Flammable liquid and

vapor.

Keep away from heat,

sparks, and open

flames.

Handling
Avoid formation of

dust and aerosols.

Provide appropriate

exhaust ventilation.

Storage

Store in a cool, dry,

and well-ventilated

place.

Keep container tightly

closed.
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Synthesis and Industrial Production
The industrial synthesis of 2-Ethyl-3-hydroxyhexanal is the initial step in a multi-stage

process that ultimately yields 2-ethylhexanol. This process begins with the hydroformylation of

propylene to produce n-butyraldehyde.

Synthesis of 2-Ethyl-3-hydroxyhexanal via Aldol
Condensation
Reaction: 2 molecules of n-butyraldehyde undergo a base-catalyzed aldol addition to form 2-
Ethyl-3-hydroxyhexanal.

Mechanism:

A base (e.g., KOH or NaOH) abstracts an alpha-hydrogen from a molecule of n-

butyraldehyde to form a resonance-stabilized enolate.[7]

The nucleophilic enolate attacks the electrophilic carbonyl carbon of a second n-

butyraldehyde molecule.[7]

Protonation of the resulting alkoxide by a proton source (e.g., water) yields 2-Ethyl-3-
hydroxyhexanal.[7]
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Step 1: Enolate Formation

Step 2: Nucleophilic Attack

Step 3: Protonation
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OH⁻
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Figure 1: Mechanism of Aldol Condensation for 2-Ethyl-3-hydroxyhexanal Synthesis.

Experimental Protocol: Laboratory Scale Synthesis
Reaction Setup: A reaction flask equipped with a stirrer, dropping funnel, and thermometer is

charged with n-butyraldehyde.

Catalyst Addition: An aqueous solution of sodium hydroxide (NaOH) or potassium hydroxide

(KOH) is added dropwise to the n-butyraldehyde while maintaining a controlled temperature,

typically around 30°C. A phase-transfer catalyst may also be employed to enhance the

reaction rate.

Reaction Monitoring: The reaction progress is monitored by techniques such as gas

chromatography (GC) or thin-layer chromatography (TLC).
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Quenching: Once the desired conversion is achieved, the reaction is stopped by the addition

of an acid, such as acetic acid, to neutralize the base catalyst.

Work-up and Purification: The organic layer is separated, washed with water and brine, and

then dried over an anhydrous salt (e.g., MgSO₄). The crude product can be purified by

distillation under reduced pressure.

Industrial Workflow: Production of 2-Ethylhexanol
The industrial production of 2-ethylhexanol is a continuous process that integrates several unit

operations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Propylene

Hydroformylation Reactor
(Oxo Process)

Synthesis Gas (CO + H₂)

n-Butyraldehyde

Aldol Condensation Reactor

2-Ethyl-3-hydroxyhexanal

Dehydration Unit

2-Ethyl-2-hexenal

Hydrogenation Reactor

Crude 2-Ethylhexanol

Distillation Columns

Pure 2-Ethylhexanol Byproducts

Click to download full resolution via product page

Figure 2: Industrial Workflow for the Production of 2-Ethylhexanol.
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Process Description:

Hydroformylation: Propylene and synthesis gas (a mixture of carbon monoxide and

hydrogen) are fed into a hydroformylation reactor containing a catalyst (typically cobalt or

rhodium-based) to produce n-butyraldehyde and isobutyraldehyde.[1]

Aldol Condensation: The n-butyraldehyde is then directed to an aldol condensation reactor

where it undergoes self-condensation in the presence of a base catalyst to form 2-Ethyl-3-
hydroxyhexanal.[1]

Dehydration: The resulting 2-Ethyl-3-hydroxyhexanal is typically not isolated but is directly

dehydrated in the next stage by heating, which eliminates a molecule of water to form 2-

ethyl-2-hexenal.[5]

Hydrogenation: 2-Ethyl-2-hexenal is then catalytically hydrogenated. This step reduces both

the carbon-carbon double bond and the aldehyde group to yield 2-ethylhexanol.[5]

Purification: The crude 2-ethylhexanol is purified through a series of distillation columns to

achieve the desired purity.[8]

Industrial Applications of 2-Ethyl-3-hydroxyhexanal
Derivatives
The primary industrial value of 2-Ethyl-3-hydroxyhexanal is realized through its conversion

into 2-ethylhexanol and 2-ethylhexanoic acid.

Applications of 2-Ethylhexanol
2-Ethylhexanol is a versatile, high-production-volume chemical with a wide array of

applications:

Plasticizers: The largest application of 2-ethylhexanol is in the production of plasticizers,

such as dioctyl phthalate (DOP) and dioctyl terephthalate (DOTP).[7][9] These plasticizers

are used to impart flexibility to PVC (polyvinyl chloride) in applications like cables, flooring,

and automotive interiors.[9]
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Coatings and Adhesives: It is a precursor for 2-ethylhexyl acrylate, a monomer used in the

manufacturing of coatings and adhesives.[9]

Solvents: Due to its low volatility, it is used as a solvent in various formulations, including

paints, lacquers, and printing inks.[7][10]

Surfactants and Defoamers: It serves as a raw material for the production of surfactants and

is also used as a defoaming agent in various industrial processes.[7]

Lubricants and Fuel Additives: 2-Ethylhexanol and its derivatives are used in the formulation

of lubricants and as additives in diesel fuel to improve combustion.[7][9]

Applications of 2-Ethylhexanoic Acid
2-Ethylhexanoic acid is produced by the oxidation of 2-ethylhexanal, which is an intermediate

in the production of 2-ethylhexanol. Its applications include:

Paint Driers: Metal salts of 2-ethylhexanoic acid (e.g., cobalt, manganese, and zirconium

salts) are used as driers in paints, varnishes, and inks to accelerate the drying process.[8]

PVC Stabilizers: Tin salts of 2-ethylhexanoic acid are used as heat stabilizers in PVC

processing.[8]

Synthetic Lubricants: Esters of 2-ethylhexanoic acid are used as synthetic lubricants and

lubricant additives.[11][12]

Corrosion Inhibitors: It is used in the formulation of corrosion inhibitors for automotive

coolants and metalworking fluids.[11]

Cosmetics: In the cosmetics industry, it is used to produce emollients and skin conditioning

agents.[11][12]

Conclusion
2-Ethyl-3-hydroxyhexanal is a critical, albeit transient, molecule in the landscape of industrial

organic chemistry. Its significance is not in its direct application but in its indispensable role as a

stepping stone in the synthesis of high-value chemicals like 2-ethylhexanol and 2-

ethylhexanoic acid. These derivatives are fundamental to a multitude of sectors, including
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plastics, coatings, lubricants, and cosmetics. A thorough understanding of the synthesis,

properties, and reaction pathways of 2-Ethyl-3-hydroxyhexanal is therefore essential for

researchers and professionals involved in chemical manufacturing and product development.

Future research may focus on developing more efficient and sustainable catalytic systems for

its synthesis and conversion, further enhancing its industrial and economic importance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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